3-(3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(thiazol-2-yl)propanamide

• IUPAC Name: 3-[3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H20N4O4S/c1-3-24-13-6-5-12(11-14(13)25-4-2)17-21-16(26-22-17)8-7-15(23)20-18-19-9-10-27-18/h5-6,9-11H,3-4,7-8H2,1-2H3,(H,19,20,23)
• InChI Key: YXQHUKHJFHKFDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NOC(=N2)CCC(=O)NC3=NC=CS3)OCC
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol

Description

3-(3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(thiazol-2-yl)propanamide, also known as DETA-NONOate, is a chemical compound that has been extensively studied in scientific research. This compound is a nitric oxide donor, which means that it has the ability to release nitric oxide in the body. Nitric oxide is a molecule that plays an important role in a variety of physiological processes, including vasodilation, neurotransmission, and immune response. In

Mechanism of Action

3-(3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(thiazol-2-yl)propanamide releases nitric oxide in the body, which activates the enzyme guanylate cyclase. This enzyme then converts guanosine triphosphate (GTP) into cyclic guanosine monophosphate (cGMP). cGMP is a second messenger that is involved in a variety of physiological processes, including vasodilation, neurotransmission, and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce vasodilation, which can lower blood pressure. It has also been shown to have anti-inflammatory effects, which can reduce inflammation in the body. This compound has also been shown to have neuroprotective effects, which can protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-(3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(thiazol-2-yl)propanamide has several advantages for lab experiments. It is a stable compound that can be stored for long periods of time. It is also easy to use and can be administered in a variety of ways, including intravenously and topically. However, this compound has some limitations for lab experiments. It can be difficult to control the release of nitric oxide from this compound, which can make it difficult to study the effects of nitric oxide on specific physiological processes.

Future Directions

There are several future directions for the study of 3-(3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(thiazol-2-yl)propanamide. One direction is to study the effects of this compound on specific physiological processes, such as neurotransmission and immune response. Another direction is to study the effects of this compound on the development and progression of specific diseases, such as cancer and cardiovascular disease. Additionally, there is a need for the development of new methods for controlling the release of nitric oxide from this compound, which could improve its usefulness for lab experiments.

Synthesis Methods

The synthesis of 3-(3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(thiazol-2-yl)propanamide involves the reaction of diethylamine with 3-(3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl)propanoic acid, followed by the addition of thiazole-2-carboxylic acid. The resulting compound is then treated with nitrous acid to produce this compound.

Scientific Research Applications

3-(3-(3,4-diethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(thiazol-2-yl)propanamide has been used extensively in scientific research as a nitric oxide donor. It has been used to study the effects of nitric oxide on a variety of physiological processes, including vasodilation, neurotransmission, and immune response. This compound has also been used to study the role of nitric oxide in the development and progression of various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.